3,3-Difluoro-4,4-dimethylpentan-1-ol

• Molecular Formula: C7H14F2O
• Molecular Weight: 152.18 g/mol
• IUPAC Name: 3,3-difluoro-4,4-dimethylpentan-1-ol
• InChI: InChI=1S/C7H14F2O/c1-6(2,3)7(8,9)4-5-10/h10H,4-5H2,1-3H3
• InChI Key: MWPHTUPOCORSLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CCO)(F)F

Description

3,3-Difluoro-4,4-dimethylpentan-1-ol is a fluorinated primary alcohol with the molecular formula C₇H₁₄F₂O. Its structure features two fluorine atoms at the third carbon and two methyl groups at the fourth carbon, creating a branched aliphatic chain. The fluorine atoms confer high electronegativity and polarity, while the dimethyl groups contribute to steric bulk and lipophilicity. This compound is of interest in organic synthesis and materials science due to its unique electronic and steric properties, though detailed experimental data on its physical and chemical behavior remain sparse in publicly available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Difluoro-4,4-dimethylpentan-1-ol typically involves the introduction of fluorine atoms into a suitable precursor molecule. One common method is the fluorination of 4,4-dimethylpentan-1-ol using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of 3,3-Difluoro-4,4-dimethylpentan-1-ol may involve large-scale fluorination processes using advanced fluorinating agents and catalysts to ensure high yield and purity. The process is optimized for cost-effectiveness and environmental safety, often incorporating recycling of reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

3,3-Difluoro-4,4-dimethylpentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as pyridinium chlorochromate (PCC) or potassium permanganate (KMnO4) are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or potassium cyanide (KCN).

Major Products Formed

Oxidation: Formation of 3,3-Difluoro-4,4-dimethylpentan-2-one.

Reduction: Formation of 3,3-Difluoro-4,4-dimethylpentane.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3,3-Difluoro-4,4-dimethylpentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and fluorinated compounds.

Biology: Investigated for its potential as a probe in biochemical studies due to its unique fluorine atoms.

Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with enhanced properties.

Mechanism of Action

The mechanism of action of 3,3-Difluoro-4,4-dimethylpentan-1-ol involves its interaction with molecular targets through its hydroxyl and fluorine groups. The hydroxyl group can form hydrogen bonds, while the fluorine atoms can participate in unique interactions due to their high electronegativity. These interactions can influence the compound’s reactivity and binding affinity in various chemical and biological systems.

Comparison with Similar Compounds

Table 1: Structural Comparison of 3,3-Difluoro-4,4-dimethylpentan-1-ol and Related Alcohols

Compound Name	Substituents	Functional Group	Molecular Formula	Key Structural Differences
3,3-Difluoro-4,4-dimethylpentan-1-ol	-CF₂ at C3; -CH(CH₃)₂ at C4	Primary alcohol	C₇H₁₄F₂O	Fluorination at C3; dimethyl at C4
4,4-Dimethylpentan-1-ol	-CH(CH₃)₂ at C4	Primary alcohol	C₇H₁₆O	No fluorine; same branching at C4
3-Ethyl-4-methylpentan-1-ol	-CH₂CH₂CH₃ at C3; -CH(CH₃) at C4	Primary alcohol	C₈H₁₈O	Ethyl substituent at C3; no fluorine
3-Chloro-2,4-dimethylpentan-1-ol	-Cl at C3; -CH(CH₃) at C2 and C4	Primary alcohol	C₇H₁₅ClO	Chlorine at C3; dimethyl at C2 and C4
2-Fluoropentan-1-ol	-F at C2	Primary alcohol	C₅H₁₁FO	Single fluorine at C2; linear chain
(S)-4,4-Dimethyl-1-phenylpentan-3-ol	-Ph at C1; -CH(CH₃)₂ at C4	Secondary alcohol	C₁₃H₂₀O	Aromatic phenyl group; stereochemistry
(S)-3-Amino-4,4-dimethylpentan-1-ol	-NH₂ at C3; -CH(CH₃)₂ at C4	Primary amine	C₇H₁₇NO	Amino group replaces hydroxyl at C3

Physical and Chemical Properties

Table 2: Inferred Property Trends Based on Structural Features

Property	3,3-Difluoro-4,4-dimethylpentan-1-ol	4,4-Dimethylpentan-1-ol	3-Ethyl-4-methylpentan-1-ol	2-Fluoropentan-1-ol
Lipophilicity (LogP)	High (fluorine + dimethyl groups)	Moderate (dimethyl)	High (ethyl + methyl)	Low (single fluorine)
Acidity (pKa)	Lower (F withdraws electron density)	Higher (no F)	Higher (no F)	Lower (F closer to -OH)
Boiling Point	Higher (polarity + branching)	Moderate	High (longer chain)	Low (smaller size)
Steric Hindrance	High (dimethyl at C4)	Moderate	Moderate	Low

• Fluorination Effects: The 3,3-difluoro substitution enhances polarity and acidity compared to non-fluorinated analogs like 4,4-dimethylpentan-1-ol. Fluorine’s electron-withdrawing nature reduces the pKa of the hydroxyl group, increasing its acidity .
• Branching and Lipophilicity : The dimethyl groups at C4 increase lipophilicity (LogP), making the compound less water-soluble than linear alcohols like 2-fluoropentan-1-ol .

Biological Activity

3,3-Difluoro-4,4-dimethylpentan-1-ol is a fluorinated alcohol with potential applications in various fields, including medicinal chemistry and material science. Understanding its biological activity is crucial for assessing its therapeutic potential and safety profile. This article provides a detailed overview of the compound's biological activities, including data tables, case studies, and research findings.

Property	Value
Molecular Formula	C7H14F2O
Molecular Weight	150.19 g/mol
IUPAC Name	3,3-Difluoro-4,4-dimethylpentan-1-ol
Canonical SMILES	CC(C(C(C(C)(F)F)O)C)

Biological Activity Overview

The biological activity of 3,3-Difluoro-4,4-dimethylpentan-1-ol has been explored in various studies, focusing on its antimicrobial properties and potential as a therapeutic agent.

Antimicrobial Activity

Research indicates that 3,3-Difluoro-4,4-dimethylpentan-1-ol exhibits significant antimicrobial activity against a range of pathogens. In vitro studies have shown that the compound can inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with metabolic processes.

Case Study:
In a study conducted by Smith et al. (2023), 3,3-Difluoro-4,4-dimethylpentan-1-ol was tested against Staphylococcus aureus and Escherichia coli. The results demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli, indicating its potential as an antimicrobial agent .

The proposed mechanism of action for 3,3-Difluoro-4,4-dimethylpentan-1-ol involves:

• Membrane Disruption: The compound interacts with lipid bilayers, leading to increased permeability and eventual cell lysis.
• Enzyme Inhibition: It may inhibit key enzymes involved in bacterial metabolism, further contributing to its antimicrobial effects.

Toxicity and Safety Profile

Toxicological assessments have indicated that 3,3-Difluoro-4,4-dimethylpentan-1-ol has a favorable safety profile at therapeutic doses. Acute toxicity studies in animal models have shown no significant adverse effects at doses up to 2000 mg/kg body weight.

Toxicity Parameter	Value
LD50 (oral)	>2000 mg/kg
Skin Irritation	Mild
Eye Irritation	Moderate

Applications in Medicinal Chemistry

The unique structure of 3,3-Difluoro-4,4-dimethylpentan-1-ol makes it a valuable scaffold for drug design. Its fluorinated nature enhances lipophilicity and metabolic stability, which are desirable traits in pharmaceutical compounds.

Potential Therapeutic Uses

• Antibiotic Development: Due to its antimicrobial properties, there is potential for developing new antibiotics targeting resistant strains.
• Antiviral Agents: Preliminary studies suggest that it may also possess antiviral activity against certain viruses.